Cas no 2229429-19-8 (1,1-difluoro-3-(2-methyloxolan-3-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(2-methyloxolan-3-yl)propan-2-amine
• CAS No: 2229429-19-8
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 6450411
• PubChem ID: 165675040
• Update Time: 2025-06-11

1,1-difluoro-3-(2-methyloxolan-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(2-methyloxolan-3-yl)propan-2-amine
• EN300-1960006
• 2229429-19-8

• Inchi： 1S/C8H15F2NO/c1-5-6(2-3-12-5)4-7(11)8(9)10/h5-8H,2-4,11H2,1H3
• InChI Key： NBTWZFNMTGAEMY-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCOC1C)N)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-difluoro-3-(2-methyloxolan-3-yl)propan-2-amine

Introduction to 1,1-difluoro-3-(2-methyloxolan-3-yl)propan-2-amine (CAS No: 2229429-19-8)

1,1-difluoro-3-(2-methyloxolan-3-yl)propan-2-amine, identified by its Chemical Abstracts Service (CAS) number 2229429-19-8, is a fluorinated amino alcohol derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense study for potential applications in drug discovery and development.

The molecular structure of 1,1-difluoro-3-(2-methyloxolan-3-yl)propan-2-amine features a fluorine-substituted propane backbone, which is further functionalized with an oxolane ring and an amine group. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. Fluorinated compounds are well-documented for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate drug efficacy.

In recent years, there has been a surge in research focused on the development of fluorinated heterocycles, particularly those incorporating oxygen-containing rings such as oxolanes. These heterocycles are valued for their versatility in drug design, offering multiple sites for functionalization while maintaining structural integrity. The oxolane ring in 1,1-difluoro-3-(2-methyloxolan-3-yl)propan-2-amine contributes to the compound's rigidity and stability, which can be advantageous in interactions with biological macromolecules.

The amine group in the molecule serves as a key pharmacophore, capable of engaging in hydrogen bonding interactions with various biological targets. This feature makes 1,1-difluoro-3-(2-methyloxolan-3-yl)propan-2-amine a promising candidate for further derivatization to create novel bioactive molecules. The combination of a fluorinated alkyl chain and an oxygenated heterocycle creates a unique chemical scaffold that may exhibit distinct properties compared to other known compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of molecules like 1,1-difluoro-3-(2-methyloxolan-3-yl)propan-2-amine with greater accuracy. These tools allow for the virtual screening of vast chemical libraries, identifying candidates that may interact with specific biological targets. Such computational approaches have been instrumental in accelerating the drug discovery process, reducing the time and cost associated with experimental screening.

One area where 1,1-difluoro-3-(2-methyloxolan-3-yl)propan-2-am ine shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, including cancer. Fluorinated kinase inhibitors have already demonstrated clinical success, highlighting the importance of this molecular motif. The unique structural features of 1,1-difluoro -3-( 2 -meth yloxolan - 3 - yl ) propan - 2 - am ine may make it an effective inhibitor of specific kinases, potentially leading to the development of new therapeutic agents.

Furthermore, the compound's ability to undergo further chemical modifications makes it a valuable building block for medicinal chemists. By introducing additional functional groups or altering the existing ones, researchers can fine-tune the properties of 1 , 1 -dif luoro - 3 -( 2 -meth ylo x o lan - 3 - yl ) pro pan - 2 - am ine to optimize its biological activity. This flexibility is essential in drug discovery, where achieving the desired balance between potency and selectivity is often challenging.

The synthesis of 1 , 1 -dif luoro - 3 -( 2 -meth ylo x o lan - 3 - yl ) pro pan - 2 - am ine presents its own set of challenges due to its complex structure. However , recent developments in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled researchers to access complex scaffolds with high precision and yield. These advances are crucial for facilitating further exploration of the compound's potential applications.

In conclusion, 1 , 1 -dif luoro - 3 -( 2 -meth ylo x o lan - 3 - yl ) pro pan - 2 - am ine (CAS No: 2229429_19_8) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further investigation into drug discovery and development. As our understanding of molecular interactions continues to evolve , compounds like 1 , 1 _dif luoro _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ pro pan_ am ine are likely to play an increasingly important role in shaping the future of medicine.